Cas no 480-33-1 ((3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one)

• Product Name: (3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
• CAS No: 480-33-1
• Molecular Formula: C₁₀H₁₀O₃
• Molecular Weight: 178.18
• MDL: MFCD22199813
• CID: 837387
• PubChem ID: 114679

(3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one Properties

Names and Identifiers

• (-)-Mellein
• Mellein
• (R)-(-)-Mellein
• 3,4-dihydro-8-hydroxy-3-methyl-1H-2-benzopyran-1-one
• [ "(R)-(-)-Mellein" ]
• (3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
• Y30Y67M5SV
• (R)-3,4-Dihydro-8-hydroxy-3-methyl-1H-2-benzopyran-1-one; (R)-Mellein
• (R)-mellein
• KWILGNNWGSNMPA-ZCFIWIBFSA-N
• BDBM50524013
• HY-N3300
• (3R)-8-HYDROXY-3-METHYL-ISOCHROMAN-1-ONE
• CS-0023847
• (R)-(-)-8-Hydroxy-3-methyl-3,4-dihydro-lH-2-benzopyran-l-one
• A937445
• 480-33-1
• 8-Hydroxy-3-methyl-3,4-dihydro-1H-isochromen-1-one, (R)-
• (R)-8-Hydroxy-3-methylisochroman-1-one
• 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-methyl-, (3R)-
• EN300-8234474
• (3R)-8-hydroxy-3-methyl-3,4-dihydroisochromen-1-one
• 3,4-dihydro-8-hydroxy-3-methyl-(r)-1h-2-benzopyran-1-one
• CHEMBL499303
• 1ST162841
• AKOS025295360
• 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-methyl-, (R)-
• SCHEMBL13925629
• UNII-Y30Y67M5SV
• (-)-(R)-MELLEIN
• Ochracin
• 62623-84-1
• DA-69002

• MDL： MFCD22199813
• InChIKey： KWILGNNWGSNMPA-ZCFIWIBFSA-N
• Inchi： InChI=1S/C10H10O3/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-4,6,11H,5H2,1H3/t6-/m1/s1
• SMILES： C[C@@H]1Cc2cccc(c2C(=O)O1)O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.062994177g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.49360
• PSA: 46.53000
• Boiling Point: 392.7±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 181.3±20.7 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans